![molecular formula C18H17ClN2O7S B1231566 2-[6-[(5-Chloro-2-methoxyphenyl)sulfamoyl]-2-oxo-1,3-benzoxazol-3-yl]acetic acid ethyl ester](/img/structure/B1231566.png)
2-[6-[(5-Chloro-2-methoxyphenyl)sulfamoyl]-2-oxo-1,3-benzoxazol-3-yl]acetic acid ethyl ester
Overview
Description
2-[6-[(5-chloro-2-methoxyphenyl)sulfamoyl]-2-oxo-1,3-benzoxazol-3-yl]acetic acid ethyl ester is an alpha-amino acid ester.
Scientific Research Applications
Antibacterial Activity
A key application of this compound is in antibacterial activity. Research by Kadian, Maste, and Bhat (2012) found that analogues of this compound demonstrated effective antibacterial properties against various strains, including E. coli and Staphylococcus aureus (Kadian, Maste, & Bhat, 2012).
Enantioselective Ester Hydrolysis
Another significant application is in enantioselective ester hydrolysis. Tarui et al. (2002) explored the use of microbial enantioselective ester hydrolysis in creating optically active derivatives of this compound for inhibiting squalene synthase, which is a crucial enzyme in sterol biosynthesis (Tarui et al., 2002).
Synthesis and Characterization
The compound's synthesis and characterization are also notable areas of research. The study of its physical and chemical properties is crucial for its potential implementation in medical applications. For instance, NiranjanM and ChaluvarajuK (2018) synthesized novel thiofibrates containing the 1,3-benzoxazole moiety as part of their study on this compound (NiranjanM & ChaluvarajuK, 2018).
X-Ray Powder Diffraction Studies
X-ray powder diffraction studies, like those conducted by Wang et al. (2017), provide insights into the structural properties of related compounds. These studies are essential for understanding the compound's crystalline structure, which can have implications for its pharmacological properties (Wang et al., 2017).
Properties
Molecular Formula |
C18H17ClN2O7S |
|---|---|
Molecular Weight |
440.9 g/mol |
IUPAC Name |
ethyl 2-[6-[(5-chloro-2-methoxyphenyl)sulfamoyl]-2-oxo-1,3-benzoxazol-3-yl]acetate |
InChI |
InChI=1S/C18H17ClN2O7S/c1-3-27-17(22)10-21-14-6-5-12(9-16(14)28-18(21)23)29(24,25)20-13-8-11(19)4-7-15(13)26-2/h4-9,20H,3,10H2,1-2H3 |
InChI Key |
SSIQGXKDSAJLCZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)NC3=C(C=CC(=C3)Cl)OC)OC1=O |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)NC3=C(C=CC(=C3)Cl)OC)OC1=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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